Cas no 108665-95-8 (3-methyl-2-(phenylsulfonyl)-1H-indole)

• Product Name: 3-methyl-2-(phenylsulfonyl)-1H-indole
• CAS No: 108665-95-8
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• CID: 2869066
• PubChem ID: 640745
• Update Time: 2025-11-01

3-methyl-2-(phenylsulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• DTXSID20348799
• 2-(benzenesulfonyl)-3-methyl-1H-indole
• 3-methyl-2-(phenylsulfonyl)indole
• 108665-95-8
• SCHEMBL8780773
• 1H-indole, 3-methyl-2-(phenylsulfonyl)-
• DTXCID00299871
• 3-methyl-2-(phenylsulfonyl)-1H-indole

• MDL： MFCD27965813
• Inchi： 1S/C15H13NO2S/c1-11-13-9-5-6-10-14(13)16-15(11)19(17,18)12-7-3-2-4-8-12/h2-10,16H,1H3
• InChI Key： JVPWRYGAIHPYCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(C)C2C=CC=CC=2N1)(=O)=O

Computed Properties

• Exact Mass: 271.06669983Da
• Monoisotopic Mass: 271.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-methyl-2-(phenylsulfonyl)-1H-indole

Introduction to 3-methyl-2-(phenylsulfonyl)-1H-indole (CAS No. 108665-95-8)

3-methyl-2-(phenylsulfonyl)-1H-indole, a compound with the CAS number 108665-95-8, is a synthetic organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of 3-methyl-2-(phenylsulfonyl)-1H-indole, particularly the presence of a phenylsulfonyl group and a methyl substituent, contribute to its distinct chemical properties and biological activities.

The indole scaffold is a fundamental building block in many natural products and synthetic compounds, making it a valuable target for drug discovery and development. The addition of functional groups, such as the phenylsulfonyl moiety in 3-methyl-2-(phenylsulfonyl)-1H-indole, can significantly modulate the compound's pharmacological profile, enhancing its potency and selectivity for specific biological targets. Recent studies have highlighted the importance of such modifications in optimizing the therapeutic potential of indole derivatives.

3-methyl-2-(phenylsulfonyl)-1H-indole has been investigated for its potential as a lead compound in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have shown that 3-methyl-2-(phenylsulfonyl)-1H-indole exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-methyl-2-(phenylsulfonyl)-1H-indole has also shown potential in cancer research. Indoles are known to possess anticancer activities through various mechanisms, including apoptosis induction, cell cycle arrest, and inhibition of angiogenesis. Studies have demonstrated that 3-methyl-2-(phenylsulfonyl)-1H-indole can selectively induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. Further research is needed to elucidate the exact molecular mechanisms underlying these effects and to evaluate its efficacy in preclinical models.

In addition to its therapeutic applications, 3-methyl-2-(phenylsulfonyl)-1H-indole has been explored for its use in chemical biology and drug discovery platforms. The compound's unique structure makes it an excellent tool for probing biological pathways and identifying novel targets. For instance, it has been used in high-throughput screening assays to identify small molecules that modulate specific signaling pathways involved in disease processes. This approach has led to the discovery of several promising lead compounds with potential therapeutic applications.

The synthesis of 3-methyl-2-(phenylsulfonyl)-1H-indole involves a series of well-defined chemical reactions that can be optimized for large-scale production. One common synthetic route involves the condensation of an appropriate indole derivative with a phenyl sulfonyl chloride in the presence of a base. The resulting product can then be further modified through various functional group transformations to generate a range of structurally diverse analogues. These analogues can be screened for their biological activities to identify compounds with improved potency and selectivity.

The pharmacokinetic properties of 3-methyl-2-(phenylsulfonyl)-1H-indole have also been studied to assess its suitability as a drug candidate. Factors such as solubility, stability, and metabolic profile are crucial for determining the compound's bioavailability and therapeutic window. Preliminary data suggest that 3-methyl-2-(phenylsulfonyl)-1H-indole exhibits favorable pharmacokinetic properties, making it a viable candidate for further development.

In conclusion, 3-methyl-2-(phenylsulfonyl)-1H-indole (CAS No. 108665-95-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive target for drug discovery and development in areas such as inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.